Cas no 1375068-70-4 (2-Isobutoxy-3-nitrotoluene)

2-Isobutoxy-3-nitrotoluene structure

2-Isobutoxy-3-nitrotoluene structure

Product Name:2-Isobutoxy-3-nitrotoluene

CAS No:1375068-70-4

MF:C₁₁H₁₅NO₃

MW:209.241703271866

MDL:MFCD22205728

CID:2772204

PubChem ID:70699858

Update Time:2025-04-21

2-Isobutoxy-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

- 2-Isobutoxy-3-nitrotoluene
- 1375068-70-4
- MFCD22205728
- DTXSID80742971
- AKOS025294439
- BS-26692
- MDL： MFCD22205728
- Inchi： 1S/C11H15NO3/c1-8(2)7-15-11-9(3)5-4-6-10(11)12(13)14/h4-6,8H,7H2,1-3H3
- InChI Key： QBHOKOHUXFZOLU-UHFFFAOYSA-N
- SMILES： O(C1C(=CC=CC=1C)[N+](=O)[O-])CC(C)C

Computed Properties

Exact Mass: 209.10519334Da
Monoisotopic Mass: 209.10519334Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 55.1Å²

2-Isobutoxy-3-nitrotoluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	I789280-50mg	2-Isobutoxy-3-nitrotoluene	1375068-70-4		50mg	$ 50.00	2022-06-04
TRC	I789280-100mg	2-Isobutoxy-3-nitrotoluene	1375068-70-4		100mg	$ 65.00	2022-06-04
TRC	I789280-500mg	2-Isobutoxy-3-nitrotoluene	1375068-70-4		500mg	$ 185.00	2022-06-04
abcr	AB335102-1 g	2-Isobutoxy-3-nitrotoluene; 98%	1375068-70-4		1 g	€246.00	2023-07-19
abcr	AB335102-5 g	2-Isobutoxy-3-nitrotoluene; 98%	1375068-70-4		5 g	€654.00	2023-07-19
abcr	AB335102-10 g	2-Isobutoxy-3-nitrotoluene; 98%	1375068-70-4		10 g	€1,062.00	2023-07-19
abcr	AB335102-1g	2-Isobutoxy-3-nitrotoluene, 98%; .	1375068-70-4	98%	1g	€246.00	2025-04-21
abcr	AB335102-5g	2-Isobutoxy-3-nitrotoluene, 98%; .	1375068-70-4	98%	5g	€654.00	2025-04-21
abcr	AB335102-10g	2-Isobutoxy-3-nitrotoluene, 98%; .	1375068-70-4	98%	10g	€1062.00	2025-04-21
A2B Chem LLC	AE61951-1g	2-Isobutoxy-3-nitrotoluene	1375068-70-4	98%	1g	$142.00	2024-04-20

2-Isobutoxy-3-nitrotoluene Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

1375068-70-4 (2-Isobutoxy-3-nitrotoluene) Related Products

Recommended suppliers

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Jing Kun Chemical Co.,Ltd.

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Henan Dongyan Pharmaceutical Co., Ltd

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd